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Compound of Interest

Compound Name: (Ethylthio)acetic acid

Cat. No.: B1294407 Get Quote

CAS Number: 627-04-3

This technical guide provides an in-depth overview of (Ethylthio)acetic acid, a versatile

organic compound with applications in chemical synthesis and research. The document is

intended for researchers, scientists, and professionals in drug development, offering detailed

information on its chemical properties, safety data, and synthesis.

Chemical and Physical Properties
(Ethylthio)acetic acid, also known as 2-(Ethylthio)acetic acid or S-Ethylthioglycolic acid, is a

carboxylic acid containing a thioether functional group.[1] Its fundamental properties are

summarized in the table below.
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Property Value Reference

Molecular Formula C4H8O2S [1]

Molecular Weight 120.17 g/mol

Appearance Colorless to pale yellow liquid [1]

Boiling Point 117-118 °C at 11 mmHg

Melting Point -8.5 °C

Density 1.149 g/cm³

Refractive Index 1.4860

pKa 3.84 ± 0.10
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Safety and Hazard Information
(Ethylthio)acetic acid is classified as a hazardous substance. It is crucial to handle this

chemical with appropriate safety precautions in a laboratory or industrial setting.

GHS Hazard Classification:

Hazard Class Category

Skin Corrosion/Irritation Category 1B

Serious Eye Damage/Eye Irritation Category 1

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)

GHS Pictograms:

Corrosion Exclamation Mark
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Signal Word: Danger

Hazard Statements:

H314: Causes severe skin burns and eye damage.

H335: May cause respiratory irritation.

Precautionary Statements:

Prevention: P260, P264, P271, P280

Response: P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310,

P363

Storage: P403+P233, P405

Disposal: P501

For detailed safety information, please refer to the Safety Data Sheet (SDS) from a certified

supplier.

Synthesis
A common method for the synthesis of (Ethylthio)acetic acid involves the nucleophilic

substitution of a haloacetic acid or its ester with an ethanethiolate salt. A representative

experimental protocol is provided below.

Reaction Scheme:
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Figure 1: Synthesis of (Ethylthio)acetic acid.

Experimental Protocol: Synthesis of (Ethylthio)acetic acid

This protocol is a general representation and may require optimization based on laboratory

conditions and available reagents.

Materials:

Chloroacetic acid

Sodium ethoxide

Ethanethiol

Anhydrous ethanol

Diethyl ether

Hydrochloric acid (HCl)

Sodium sulfate (anhydrous)

Procedure:
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Preparation of Sodium Ethanethiolate: In a round-bottom flask equipped with a magnetic

stirrer and a reflux condenser, dissolve sodium ethoxide in anhydrous ethanol under an inert

atmosphere (e.g., nitrogen or argon). To this solution, slowly add an equimolar amount of

ethanethiol. The reaction is exothermic and may require cooling to maintain a controlled

temperature. Stir the mixture for 30 minutes to ensure complete formation of sodium

ethanethiolate.

Reaction with Chloroacetic Acid: In a separate flask, dissolve chloroacetic acid in anhydrous

ethanol. Slowly add this solution to the freshly prepared sodium ethanethiolate solution.

Reflux: Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and remove

the ethanol under reduced pressure. To the residue, add a sufficient amount of water to

dissolve the sodium chloride byproduct. Acidify the aqueous solution with dilute hydrochloric

acid to a pH of approximately 2. This will protonate the carboxylate to form the desired

carboxylic acid.

Extraction: Extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic

extracts.

Drying and Evaporation: Dry the combined organic layer over anhydrous sodium sulfate.

Filter to remove the drying agent and evaporate the solvent under reduced pressure to

obtain the crude (Ethylthio)acetic acid.

Purification: The crude product can be further purified by vacuum distillation.

Analytical Methods
The characterization and quantification of (Ethylthio)acetic acid can be performed using

various analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show a triplet for the methyl protons

(CH₃), a quartet for the methylene protons adjacent to the sulfur (SCH₂CH₃), a singlet for the
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methylene protons adjacent to the carbonyl group (SCH₂COOH), and a broad singlet for the

carboxylic acid proton (COOH).

¹³C NMR: The carbon NMR spectrum will show distinct signals for the methyl carbon, both

methylene carbons, and the carbonyl carbon.

Mass Spectrometry (MS):

Mass spectrometry can be used to confirm the molecular weight of (Ethylthio)acetic acid. The

fragmentation pattern can provide additional structural information.

Chromatography:

Gas Chromatography (GC): Derivatization of the carboxylic acid group (e.g., to its methyl or

ethyl ester) may be necessary for GC analysis.

High-Performance Liquid Chromatography (HPLC): HPLC is a suitable method for the direct

analysis of (Ethylthio)acetic acid, typically using a reversed-phase column and an acidic

mobile phase.

Applications in Research and Drug Development
Thioether-containing carboxylic acids are important building blocks in organic synthesis and

have been utilized in the development of various biologically active molecules. The presence of

both a carboxylic acid and a thioether functionality allows for diverse chemical modifications,

making (Ethylthio)acetic acid a valuable intermediate for creating more complex molecular

architectures. While specific signaling pathways directly modulated by (Ethylthio)acetic acid
are not extensively documented in publicly available literature, its structural motifs are present

in compounds investigated for various therapeutic areas.

Potential Logical Workflow for Investigating Biological Activity:
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Figure 2: A logical workflow for drug discovery.
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This guide serves as a foundational resource for professionals working with (Ethylthio)acetic
acid. For any laboratory work, it is imperative to consult the most current Safety Data Sheet

and follow all institutional safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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